Cas no 77189-69-6 (5-Acetoxy-2-bromo-1,4-naphthoquinone)

• Product Name: 5-Acetoxy-2-bromo-1,4-naphthoquinone
• CAS No: 77189-69-6
• MF: C₁₂H₇BrO₄
• MW: 295.085582971573
• CID: 536533
• PubChem ID: 928373
• Update Time: 2025-04-23

5-Acetoxy-2-bromo-1,4-naphthoquinone Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-(acetyloxy)-2-bromo-
• (6-bromo-5,8-dioxonaphthalen-1-yl) acetate
• 5-Acetoxy-2-bromo-1,4-naphthoquinone
• AKOS022507556
• WS-01600
• D85405
• 6-bromo-5,8-dioxo-5,8-dihydronaphthalen-1-yl acetate
• DTXSID40358976
• SCHEMBL10390732
• 77189-69-6
• MFCD01327641

• Inchi： 1S/C12H7BrO4/c1-6(14)17-10-4-2-3-7-11(10)9(15)5-8(13)12(7)16/h2-5H,1H3
• InChI Key： KRQAKZDHQJXULZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2=C(C=CC=C2C1=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 293.95271
• Monoisotopic Mass: 293.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on 5-Acetoxy-2-bromo-1,4-naphthoquinone

5-(Acetyloxy)-2-bromo-1,4-naphthalenedione: A Versatile Brominated Naphthoquinone Derivative with Broad Applications

The chemical compound 1,4-Naphthalenedione, 5-(acetyloxy)-2-bromo- (CAS 77189-69-6), commonly referred to as 5-(Acetyloxy)-2-bromo-1,4-naphthalenedione, represents an important derivative in the family of naphthoquinones. This brominated naphthalenedione compound has garnered significant attention in recent years due to its unique chemical properties and diverse applications across multiple industries.

As researchers continue to explore sustainable alternatives in material science and pharmaceutical development, 5-(acetyloxy)-2-bromo-1,4-naphthoquinone has emerged as a compound of interest. Its molecular structure combines the electron-accepting properties of the quinone moiety with the reactivity of the bromine substituent, making it particularly valuable for synthetic transformations. The acetyloxy group at position 5 further enhances its solubility profile, broadening its utility in various chemical processes.

The synthesis of 5-(AcO)-2-Br-1,4-NQ (an abbreviated form often used in research literature) typically involves the bromination of 5-hydroxy-1,4-naphthoquinone followed by acetylation. This two-step process yields a compound with excellent stability under standard storage conditions, though it should be protected from prolonged exposure to strong light due to the photosensitive nature of the quinone core.

In pharmaceutical research, this bromonaphthoquinone derivative has shown promise as a building block for potential therapeutic agents. Recent studies have investigated its incorporation into molecules with antimicrobial and antiproliferative activities. The bromine atom serves as an excellent handle for further functionalization through cross-coupling reactions, while the quinone moiety may contribute to redox-active properties in biological systems.

Material scientists have explored applications of 5-(acetyloxy)-2-bromo-1,4-naphthalenedione in organic electronics. Its ability to participate in charge-transfer complexes makes it a candidate for use in organic semiconductors and photovoltaic materials. The compound's redox activity is particularly valuable in the development of next-generation energy storage solutions, aligning with current global trends toward sustainable energy technologies.

The analytical characterization of CAS 77189-69-6 typically includes HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These quality control measures ensure the compound meets the rigorous standards required for research and industrial applications. Recent advancements in analytical techniques have enabled more precise quantification of this specialty chemical in complex matrices.

From a commercial perspective, the market for functionalized naphthoquinones like 5-(acetyloxy)-2-bromo-1,4-naphthalenedione has shown steady growth. This reflects increasing demand from the pharmaceutical intermediates sector and specialty materials industries. Suppliers typically offer this compound in research quantities with purity grades ranging from 95% to 99%, catering to different application requirements.

Environmental and safety considerations for handling 5-(AcO)-2-Br-1,4-NQ follow standard laboratory protocols for quinone compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Its environmental fate and biodegradation pathways are subjects of ongoing research as part of broader efforts to understand the ecological impact of specialty organic compounds.

Future research directions for 77189-69-6 may explore its potential in catalytic applications or as a precursor for more complex molecular architectures. The compound's versatility continues to make it a valuable tool for synthetic chemists developing new materials and bioactive molecules. As green chemistry principles gain prominence, modifications to its synthesis to improve atom economy and reduce waste generation are likely areas of investigation.

For researchers sourcing 5-(acetyloxy)-2-bromo-1,4-naphthalenedione, it's important to verify suppliers' certificates of analysis and ensure proper storage conditions. The compound should be kept in amber glass containers under inert atmosphere when long-term stability is required. Current market trends suggest growing interest in custom synthesis services for analogs and derivatives of this brominated naphthoquinone scaffold.

In conclusion, 1,4-Naphthalenedione, 5-(acetyloxy)-2-bromo- represents a chemically intriguing and practically valuable member of the naphthoquinone family. Its balanced combination of reactivity, stability, and functional handles makes it a versatile intermediate for numerous applications spanning pharmaceuticals, materials science, and chemical synthesis. As research into functional organic molecules advances, this compound is poised to maintain its relevance in both academic and industrial settings.